Cas no 377085-95-5 (Oxacyclohexadec-13-ene-2,6-dione,4,8,12-trihydroxy-5,5,7,9,13-pentamethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13Z,16S)-)

• Product Name: Oxacyclohexadec-13-ene-2,6-dione,4,8,12-trihydroxy-5,5,7,9,13-pentamethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13Z,16S)-
• CAS No: 377085-95-5
• MF: C₂₇H₄₁NO₆S
• MW: 507.682547330856
• CID: 1485214
• Update Time: 2024-03-01

Oxacyclohexadec-13-ene-2,6-dione,4,8,12-trihydroxy-5,5,7,9,13-pentamethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13Z,16S)- Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadec-13-ene-2,6-dione,4,8,12-trihydroxy-5,5,7,9,13-pentamethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13Z,16S)-
• Oxacyclohexadec-13-ene-2,6-dione, 4,8,12-trihydroxy-5,5,7,9,13-pentamethyl-16-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-, (4S,7R,8S,9S,13Z,16S)-
• 11xi-Hydroxyepothilone D

• Inchi： 1S/C27H41NO6S/c1-15-9-11-22(17(3)12-20-14-35-19(5)28-20)34-24(31)13-23(30)27(6,7)26(33)18(4)25(32)16(2)8-10-21(15)29/h9,12,14,16,18,21-23,25,29-30,32H,8,10-11,13H2,1-7H3/b15-9-,17-12+/t16-,18+,21?,22-,23-,25-/m0/s1
• InChI Key： OVTIAJMULHNXIE-YXXHINRVSA-N
• SMILES： O1[C@H](/C(/C)=C/C2=CSC(C)=N2)CC=C(C)C(O)CC[C@H](C)[C@H](O)[C@@H](C)C(=O)C(C)(C)[C@@H](O)CC1=O |t:13|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• XLogP3: 1.334

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Epothilones and analogues